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MDK0403 MDK0403 MDK0403, also known as B-Raf inhibitor 1, is a potent and selective B-Raf inhibitor with cell IC₅₀s of 0.31 µM and 2 nM for A375 proliferation and A375 p-ERK respectively. MDK0403 has CAS#1093100-40-03. The last 4 digit of CAS# was used for name for the convenience of scientific communication.
Brand Name: Vulcanchem
CAS No.: 1093100-40-3
VCID: VC0534745
InChI: InChI=1S/C26H19ClN8/c1-15-4-9-19-18(10-12-29-24(19)34-17-7-5-16(27)6-8-17)21(15)35-25-20(3-2-11-28-25)22-23-26(32-13-30-22)33-14-31-23/h2-14H,1H3,(H,28,35)(H,29,34)(H,30,31,32,33)
SMILES: CC1=C(C2=C(C=C1)C(=NC=C2)NC3=CC=C(C=C3)Cl)NC4=C(C=CC=N4)C5=C6C(=NC=N5)N=CN6
Molecular Formula: C26H19ClN8
Molecular Weight: 478.944

MDK0403

CAS No.: 1093100-40-3

Inhibitors

VCID: VC0534745

Molecular Formula: C26H19ClN8

Molecular Weight: 478.944

Purity: >98% (or refer to the Certificate of Analysis)

MDK0403 - 1093100-40-3

CAS No. 1093100-40-3
Product Name MDK0403
Molecular Formula C26H19ClN8
Molecular Weight 478.944
IUPAC Name 1-N-(4-chlorophenyl)-6-methyl-5-N-[3-(7H-purin-6-yl)pyridin-2-yl]isoquinoline-1,5-diamine
Standard InChI InChI=1S/C26H19ClN8/c1-15-4-9-19-18(10-12-29-24(19)34-17-7-5-16(27)6-8-17)21(15)35-25-20(3-2-11-28-25)22-23-26(32-13-30-22)33-14-31-23/h2-14H,1H3,(H,28,35)(H,29,34)(H,30,31,32,33)
Standard InChIKey KKVYYGGCHJGEFJ-UHFFFAOYSA-N
SMILES CC1=C(C2=C(C=C1)C(=NC=C2)NC3=CC=C(C=C3)Cl)NC4=C(C=CC=N4)C5=C6C(=NC=N5)N=CN6
Appearance Solid powder
Description MDK0403, also known as B-Raf inhibitor 1, is a potent and selective B-Raf inhibitor with cell IC₅₀s of 0.31 µM and 2 nM for A375 proliferation and A375 p-ERK respectively. MDK0403 has CAS#1093100-40-03. The last 4 digit of CAS# was used for name for the convenience of scientific communication.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO, not in water
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms B-Raf Inhibitor 1; B-Raf-Inhibitor 1; B-Raf-Inhibitor-1;
PubChem Compound 44223999
Last Modified Dec 05 2021
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